![molecular formula C24H31N3O4 B277912 3,4-dimethoxy-N-{4-[4-(3-methylbutanoyl)-1-piperazinyl]phenyl}benzamide](/img/structure/B277912.png)
3,4-dimethoxy-N-{4-[4-(3-methylbutanoyl)-1-piperazinyl]phenyl}benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3,4-dimethoxy-N-{4-[4-(3-methylbutanoyl)-1-piperazinyl]phenyl}benzamide, also known as compound X, is a synthetic compound that has been extensively studied for its potential therapeutic applications. It is a member of the benzamide family of compounds and exhibits a wide range of biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of 3,4-dimethoxy-N-{4-[4-(3-methylbutanoyl)-1-piperazinyl]phenyl}benzamide X is not fully understood. However, it is believed to act as a dopamine D2 receptor antagonist, as well as a serotonin 5-HT1A receptor agonist. These actions are thought to contribute to its antipsychotic and anxiolytic effects.
Biochemical and Physiological Effects
Compound X has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to increase the levels of dopamine and serotonin in the brain, which may contribute to its therapeutic effects. In addition, it has been shown to modulate the activity of various neurotransmitter systems, including the glutamatergic and GABAergic systems.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3,4-dimethoxy-N-{4-[4-(3-methylbutanoyl)-1-piperazinyl]phenyl}benzamide X in lab experiments is its well-established synthesis method, which allows for the production of large quantities of the this compound. In addition, it has been extensively studied in animal models, which provides a wealth of data on its potential therapeutic applications. However, one of the main limitations of using this compound X in lab experiments is its relatively complex structure, which may make it difficult to study its mechanism of action in detail.
Future Directions
There are several future directions for the study of 3,4-dimethoxy-N-{4-[4-(3-methylbutanoyl)-1-piperazinyl]phenyl}benzamide X. One area of research is the development of more potent and selective 3,4-dimethoxy-N-{4-[4-(3-methylbutanoyl)-1-piperazinyl]phenyl}benzamides based on the structure of this compound X. Another area of research is the exploration of its potential therapeutic applications in the treatment of other neurological disorders, such as Parkinson's disease and Huntington's disease. Finally, the development of new methods for studying the mechanism of action of this compound X may lead to a better understanding of its therapeutic potential.
Synthesis Methods
The synthesis of 3,4-dimethoxy-N-{4-[4-(3-methylbutanoyl)-1-piperazinyl]phenyl}benzamide X involves several steps, including the reaction of 3,4-dimethoxyaniline with 4-(3-methylbutanoyl)-1-piperazinecarboxylic acid, followed by the reaction of the resulting intermediate with 4-aminobenzoyl chloride. The final product is obtained after purification through column chromatography and recrystallization.
Scientific Research Applications
Compound X has been extensively studied for its potential therapeutic applications. It has been shown to exhibit antipsychotic, anxiolytic, and antidepressant properties in animal models. In addition, it has been studied for its potential use in the treatment of various neurological disorders, including schizophrenia and Alzheimer's disease.
properties
Molecular Formula |
C24H31N3O4 |
---|---|
Molecular Weight |
425.5 g/mol |
IUPAC Name |
3,4-dimethoxy-N-[4-[4-(3-methylbutanoyl)piperazin-1-yl]phenyl]benzamide |
InChI |
InChI=1S/C24H31N3O4/c1-17(2)15-23(28)27-13-11-26(12-14-27)20-8-6-19(7-9-20)25-24(29)18-5-10-21(30-3)22(16-18)31-4/h5-10,16-17H,11-15H2,1-4H3,(H,25,29) |
InChI Key |
UNQZISCZGRIFRI-UHFFFAOYSA-N |
SMILES |
CC(C)CC(=O)N1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=CC(=C(C=C3)OC)OC |
Canonical SMILES |
CC(C)CC(=O)N1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=CC(=C(C=C3)OC)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.